Cas no 902836-95-7 (1-(2'-Methoxybiphenyl-2-yl)-N-methylmethylamine)

• Product Name: 1-(2'-Methoxybiphenyl-2-yl)-N-methylmethylamine
• CAS No: 902836-95-7
• MF: C₁₅H₁₇NO
• MW: 227.301584005356
• CID: 1949881
• PubChem ID: 24208819
• Update Time: 2025-05-24

1-(2'-Methoxybiphenyl-2-yl)-N-methylmethylamine Chemical and Physical Properties

Names and Identifiers

• 1-[2-(2-methoxyphenyl)phenyl]-N-methylmethanamine
• AC1Q413T
• CTK6I5441
• AG-A-11626
• {[2-(2-methoxyphenyl)phenyl]methyl}methylamine
• {[2-(2-Methoxyphenyl)Phenyl]Methyl}(Methyl)Amine
• 1-(2'-Methoxybiphenyl-2-yl)-N-methylmethylamine
• (2'-METHOXY-BIPHENYL-2-YLMETHYL)-METHYL-AMINE
• (2'-Methoxy[1,1'-biphenyl]-2-yl)-N-methylmethanamine, AldrichCPR
• MFCD08064250
• 1-(2'-Methoxy[1,1'-biphenyl]-2-yl)-N-methylmethanamine
• 1-(2'-methoxy-[1,1'-biphenyl]-2-yl)-N-methylmethanamine
• 902836-95-7
• 1-(2-Methoxybiphenyl-2-yl)-N-methylmethylamine
• CS-0325945
• CLB83695
• DTXSID00639899
• AKOS002683261
• SB79659
• 2'-Methoxy-N-methyl(1,1'-biphenyl)-2-methanamine
• 2'-Methoxy-N-methyl[1,1'-biphenyl]-2-methanamine

• MDL： MFCD08064250
• Inchi： 1S/C15H17NO/c1-16-11-12-7-3-4-8-13(12)14-9-5-6-10-15(14)17-2/h3-10,16H,11H2,1-2H3
• InChI Key： OIHJWTIPKKLRDQ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1C1C=CC=CC=1CNC

Computed Properties

• Exact Mass: 227.131014166g/mol
• Monoisotopic Mass: 227.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.0±0.1 g/cm3
• Boiling Point: 331.8±30.0 °C at 760 mmHg
• Flash Point: 138.5±14.0 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

1-(2'-Methoxybiphenyl-2-yl)-N-methylmethylamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(2'-Methoxybiphenyl-2-yl)-N-methylmethylamine

Recent Advances in the Study of 1-(2'-Methoxybiphenyl-2-yl)-N-methylmethylamine (CAS: 902836-95-7)

1-(2'-Methoxybiphenyl-2-yl)-N-methylmethylamine (CAS: 902836-95-7) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly in the modulation of neurotransmitter systems and its role as a precursor in the synthesis of more complex pharmacologically active molecules. This research brief consolidates the latest findings related to this compound, providing insights into its chemical properties, biological activities, and therapeutic potential.

The compound's structure, featuring a methoxybiphenyl scaffold and a methylamine moiety, has been the focus of several synthetic and pharmacological studies. Researchers have investigated its interactions with various biological targets, including G protein-coupled receptors (GPCRs) and enzymes involved in neurotransmitter metabolism. Recent publications highlight its potential as a lead compound for the development of novel central nervous system (CNS) agents, with particular emphasis on its modulatory effects on dopamine and serotonin receptors.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that 1-(2'-Methoxybiphenyl-2-yl)-N-methylmethylamine exhibits selective binding affinity for certain serotonin receptor subtypes. The study employed advanced computational modeling techniques coupled with in vitro binding assays to elucidate the compound's molecular interactions. These findings suggest potential applications in the treatment of mood disorders and neurodegenerative diseases, though further in vivo studies are needed to validate these observations.

Another significant development involves the compound's role in synthetic chemistry. Recent work published in Organic Letters (2024) has explored its utility as a building block for the construction of more complex molecular architectures. The methoxybiphenyl core has proven particularly valuable in palladium-catalyzed cross-coupling reactions, enabling the efficient synthesis of diverse bioactive molecules. This has opened new avenues for structure-activity relationship (SAR) studies in drug discovery programs.

From a pharmacological perspective, research has focused on understanding the compound's metabolic fate and pharmacokinetic properties. A 2024 study in Drug Metabolism and Disposition characterized the major metabolic pathways of 1-(2'-Methoxybiphenyl-2-yl)-N-methylmethylamine in human liver microsomes, identifying several phase I and phase II metabolites. These findings are crucial for assessing the compound's drug-like properties and potential for further development.

Ongoing research is exploring the compound's potential in targeted drug delivery systems. Preliminary results presented at the 2024 American Chemical Society meeting suggest that derivatives of 1-(2'-Methoxybiphenyl-2-yl)-N-methylmethylamine may serve as effective ligands for nanoparticle-based drug carriers, particularly for CNS-targeted therapies. This application leverages the compound's ability to cross the blood-brain barrier while maintaining structural stability.

In conclusion, recent studies on 1-(2'-Methoxybiphenyl-2-yl)-N-methylmethylamine (CAS: 902836-95-7) have significantly advanced our understanding of its chemical and biological properties. The compound shows promise in multiple areas of pharmaceutical research, from its potential therapeutic applications to its utility in synthetic chemistry. Future research directions likely will focus on optimizing its pharmacological profile and exploring its mechanisms of action in greater detail, potentially leading to the development of novel therapeutic agents.